Cas no 509093-37-2 (4-{(benzyloxy)carbonylamino}-5,5,5-trifluoropentanoic acid)

• Product Name: 4-{(benzyloxy)carbonylamino}-5,5,5-trifluoropentanoic acid
• CAS No: 509093-37-2
• MF: C₁₃H₁₄F₃NO₄
• MW: 305.249774456024
• MDL: MFCD30180871
• CID: 3483066
• PubChem ID: 11392565
• Update Time: 2025-06-08

4-{(benzyloxy)carbonylamino}-5,5,5-trifluoropentanoic acid Chemical and Physical Properties

Names and Identifiers

• PENTANOIC ACID, 5,5,5-TRIFLUORO-4-[[(PHENYLMETHOXY)CARBONYL]AMINO]-
• 4-{(benzyloxy)carbonylamino}-5,5,5-trifluoropentanoic acid
• EN300-297572
• 4-{[(benzyloxy)carbonyl]amino}-5,5,5-trifluoropentanoicacid
• WYC63071
• 509093-37-2
• 4-{[(benzyloxy)carbonyl]amino}-5,5,5-trifluoropentanoic acid

• MDL： MFCD30180871
• Inchi： 1S/C13H14F3NO4/c14-13(15,16)10(6-7-11(18)19)17-12(20)21-8-9-4-2-1-3-5-9/h1-5,10H,6-8H2,(H,17,20)(H,18,19)
• InChI Key： HGRWZNXUNKVNMS-UHFFFAOYSA-N
• SMILES： C(O)(=O)CCC(NC(OCC1=CC=CC=C1)=O)C(F)(F)F

Computed Properties

• Exact Mass: 305.08749241Da
• Monoisotopic Mass: 305.08749241Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 354
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 75.6Ų

Additional information on 4-{(benzyloxy)carbonylamino}-5,5,5-trifluoropentanoic acid

4-{(benzyloxy)carbonylamino}-5,5,5-trifluoropentanoic acid (CAS No. 509093-37-2): An Overview of Its Structure, Synthesis, and Applications in Chemical Biology and Medicinal Chemistry

4-{(benzyloxy)carbonylamino}-5,5,5-trifluoropentanoic acid (CAS No. 509093-37-2) is a unique and versatile compound that has garnered significant attention in the fields of chemical biology and medicinal chemistry. This compound is characterized by its distinctive structural features, which include a benzyl carbamate group and a trifluoromethylated pentanoic acid moiety. These features endow the molecule with a combination of functional groups that are highly valuable for various applications, ranging from the synthesis of complex organic molecules to the development of novel therapeutic agents.

The structure of 4-{(benzyloxy)carbonylamino}-5,5,5-trifluoropentanoic acid is particularly noteworthy. The benzyl carbamate group provides a protected amine functionality, which can be selectively deprotected under mild conditions to yield the corresponding amine. This feature makes the compound an excellent building block for the synthesis of peptides and other nitrogen-containing molecules. The trifluoromethylated pentanoic acid moiety, on the other hand, introduces significant lipophilicity and metabolic stability to the molecule. These properties are highly desirable in drug design, as they can enhance the bioavailability and pharmacokinetic profile of potential therapeutic agents.

In terms of synthesis, 4-{(benzyloxy)carbonylamino}-5,5,5-trifluoropentanoic acid can be prepared through a series of well-established organic reactions. One common approach involves the reaction of 5,5,5-trifluoropentanoic acid with benzyl chloroformate in the presence of a base such as triethylamine. This reaction forms the benzyl carbamate group, which can then be further functionalized as needed. Recent advancements in synthetic methodologies have also led to more efficient and environmentally friendly routes for the preparation of this compound. For example, catalytic methods using transition metals have been developed to improve yield and reduce byproduct formation.

The applications of 4-{(benzyloxy)carbonylamino}-5,5,5-trifluoropentanoic acid are diverse and multifaceted. In chemical biology, this compound serves as a valuable tool for probing protein-protein interactions and studying enzyme mechanisms. The trifluoromethyl group can act as a bioisostere for hydrogen atoms or methyl groups, allowing researchers to fine-tune the binding affinity and selectivity of small molecules targeting specific biological pathways. Additionally, the protected amine functionality can be used to introduce additional functional groups or linkers for conjugation with other biomolecules.

In medicinal chemistry, 4-{(benzyloxy)carbonylamino}-5,5,5-trifluoropentanoic acid has shown promise in the development of novel drugs for various diseases. For instance, recent studies have explored its potential as a scaffold for designing inhibitors of protein kinases, which are key targets in cancer therapy. The lipophilicity imparted by the trifluoromethyl group enhances cell permeability and improves drug efficacy. Furthermore, the compound's ability to form stable amide bonds makes it suitable for use in prodrug strategies, where it can be designed to release an active drug upon enzymatic cleavage in vivo.

One notable application is in the field of neurodegenerative diseases. Research has shown that compounds derived from 4-{(benzyloxy)carbonylamino}-5,5,5-trifluoropentanoic acid can modulate protein aggregation pathways associated with conditions such as Alzheimer's disease and Parkinson's disease. By targeting specific molecular chaperones or proteasome components, these compounds can help prevent or reverse protein misfolding and aggregation, thereby slowing disease progression.

Another area where 4-{(benzyloxy)carbonylamino}-5,5,5-trifluoropentanoic acid has shown significant potential is in antimicrobial therapy. The unique combination of functional groups in this molecule allows it to disrupt bacterial cell membranes or interfere with essential metabolic pathways. This property makes it an attractive candidate for developing new antibiotics that can combat multidrug-resistant bacteria. Recent studies have demonstrated that derivatives of this compound exhibit potent antibacterial activity against both Gram-positive and Gram-negative pathogens.

Despite its numerous advantages, there are also challenges associated with the use of 4-{(benzyloxy)carbonylamino}-5,5,5-trifluoropentanoic acid in practical applications. One major consideration is its stability under different conditions. While the trifluoromethyl group generally confers enhanced stability to the molecule, certain environments may still lead to degradation or unwanted side reactions. Therefore, careful optimization of reaction conditions and formulation strategies is essential to ensure optimal performance.

In conclusion, 4-{(benzyloxy)carbonylamino}-5,5,5-trifluoropentanoic acid (CAS No. 509093-37-2) is a highly versatile compound with a wide range of applications in chemical biology and medicinal chemistry. Its unique structural features make it an excellent building block for synthesizing complex molecules and developing novel therapeutic agents. Ongoing research continues to uncover new possibilities for this compound across various scientific disciplines.